Cas no 2877633-09-3 (4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile)

• Product Name: 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• CAS No: 2877633-09-3
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 5329010
• PubChem ID: 165435448
• Update Time: 2025-09-21

4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6709-6090
• AKOS040860050
• 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• 2877633-09-3
• 4-[[1-[(2-Chloro-4-methylphenyl)methyl]-3-azetidinyl]oxy]-2-pyridinecarbonitrile

• Inchi： 1S/C17H16ClN3O/c1-12-2-3-13(17(18)6-12)9-21-10-16(11-21)22-15-4-5-20-14(7-15)8-19/h2-7,16H,9-11H2,1H3
• InChI Key： KTMREVVLFBIXSW-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OC2CN(CC3=CC=C(C)C=C3Cl)C2)=C1

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.9±45.0 °C(Predicted)
• pka: 6.43±0.10(Predicted)

Additional information on 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile

Introduction to 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS No. 2877633-09-3)

4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile, a compound with the CAS number 2877633-09-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of a pyridine-2-carbonitrile moiety combined with an azetidine ring system suggests a versatile scaffold for designing novel bioactive molecules.

The chemical structure of this compound is characterized by a pyridine ring substituted with a nitrile group at the 2-position and an oxygenated azetidine ring linked through an ether bond. The azetidine ring is further functionalized with a (2-chloro-4-methylphenyl)methyl group, which introduces both lipophilic and electronic properties that can influence the compound's biological activity. This particular arrangement of functional groups makes it an attractive candidate for further exploration in the development of therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The pyridine-2-carbonitrile scaffold has been extensively studied for its potential to interact with biological targets, particularly enzymes and receptors involved in metabolic and signaling pathways. The nitrile group, in particular, is known to enhance binding affinity and selectivity due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The incorporation of the azetidine ring into the molecular structure provides additional opportunities for modulating biological activity. Azetidine derivatives have been shown to exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the (2-chloro-4-methylphenyl)methyl group further enhances the compound's pharmacophoric features by introducing a chloro substituent, which is known to improve metabolic stability and bioavailability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel drug candidates. The combination of a pyridine-based core with an azetidine ring system offers a promising scaffold for exploring new chemical space. Computational modeling and molecular docking studies have been instrumental in understanding the interactions between this compound and potential biological targets.

The potential applications of 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile are vast, particularly in the context of oncology and inflammatory diseases. Preclinical studies have demonstrated that similar compounds can inhibit key enzymes involved in cancer progression and inflammation. The ability to fine-tune the structure through strategic modifications allows for the development of highly specific inhibitors with improved therapeutic profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

In conclusion, 4-({1-[(2-chloro-4-methylphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile represents a promising candidate for further pharmacological investigation. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.